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Compound of Interest

3,5-Difluorobenzenesulfonyl
Compound Name:
chloride

Cat. No.: B1304692

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-Difluorobenzenesulfonyl chloride, with the CAS number 210532-25-5, is a significant
reagent in organic and medicinal chemistry.[1] Its chemical structure consists of a benzene ring
functionalized with a sulfonyl chloride group and two fluorine atoms at the 3 and 5 positions.
This substitution pattern imparts unique reactivity and properties to the molecule. It primarily
serves as a crucial building block for the synthesis of various sulfonamides, a class of
compounds with a broad spectrum of biological activities and therapeutic applications.[2] This
guide provides a comprehensive overview of the core physical properties of 3,5-
Difluorobenzenesulfonyl chloride, detailed experimental protocols for their determination,
and a visualization of its application in chemical synthesis.

Core Physical Properties

The physical characteristics of 3,5-Difluorobenzenesulfonyl chloride are summarized in the
table below. These properties are essential for its handling, storage, and application in
synthetic chemistry.
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Property Value References

Molecular Formula CeHsCIF202S [2]

Molecular Weight 212.60 g/mol [1]
Tan or orange crystalline

Appearance ] [11[2]
solid/powder

Melting Point 57-59 °C [1112]

N ] 231.9 °C at 760 mmHg

Boiling Point ) [1]
(Predicted)

Density 1.6 + 0.1 g/cm? (Predicted) [1]

Flash Point > 110 °C (> 230 °F) [1]

Vapor Pressure

0.0922 mmHg at 25 °C

[1]

Refractive Index 1.516 [1]

Purity (Typical) ~97% [2]
- Soluble in many organic

Solubility [2]

solvents.

Experimental Protocols

The accurate determination of physical properties is fundamental for the characterization and

quality control of chemical compounds. Below are the standard methodologies for measuring

key physical constants of solid organic compounds like 3,5-Difluorobenzenesulfonyl

chloride.

Melting Point Determination

The melting point is a critical indicator of a compound's purity. A sharp melting range (typically

0.5-1.0°C) is characteristic of a pure substance, whereas impurities tend to lower and broaden

the melting range.

Apparatus:
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Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Spatula

Mortar and pestle (optional, for fine powdering)

Procedure:

A small amount of the crystalline 3,5-Difluorobenzenesulfonyl chloride is finely crushed, if
necessary.[3]

e The open end of a capillary tube is pressed into the powder to pack a small sample (1-2 mm
in height) into the sealed end.[3][4]

e The capillary tube is attached to a thermometer, ensuring the sample is aligned with the
thermometer bulb.[4]

e The assembly is placed in the heating block of a melting point apparatus or an oil bath
(Thiele tube).

o The sample is heated rapidly to obtain an approximate melting point. The apparatus is then
allowed to cool.

o A second determination is performed with a fresh sample, heating slowly (approximately 2°C
per minute) as the temperature approaches the approximate melting point.[5]

o The temperature at which the first drop of liquid appears is recorded as the start of the
melting range. The temperature at which the entire solid has turned into a clear liquid is
recorded as the end of the range.[6]

Boiling Point Determination (Micro Method)

While the boiling point for this compound is predicted, experimental determination for similar
high-boiling liquids is often performed under vacuum to prevent decomposition. For micro-scale
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determination at atmospheric pressure, the Thiele tube method is common.
Apparatus:

e Thiele tube

e Small test tube or Durham tube

e Capillary tube (sealed at one end)

e Thermometer

e Heating oil (e.g., mineral oil)

e Rubber band or thread

e Burner or heat source

Procedure:

o A small volume (approximately 0.5 mL) of the liquid sample is placed into a small test tube.

o Acapillary tube is sealed at one end and placed into the test tube with the open end
submerged in the liquid.[7]

e The test tube is attached to a thermometer with a rubber band, aligning the sample with the
thermometer bulb.[8]

o The assembly is placed in a Thiele tube containing heating oil, ensuring the rubber band is
above the oil level.[8][9]

e The side arm of the Thiele tube is gently heated, causing convection currents to ensure
uniform temperature.[7]

o As the temperature rises, air trapped in the capillary tube will bubble out. Heating continues
until a rapid and continuous stream of bubbles emerges from the capillary tip.[8]

e The heat source is removed, and the apparatus is allowed to cool slowly.
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» The boiling point is the temperature at which the stream of bubbles stops and the liquid is
drawn back into the capillary tube. This indicates that the vapor pressure of the substance

equals the atmospheric pressure.[7][8]

Application in Synthesis: A Workflow Visualization

A primary application of 3,5-Difluorobenzenesulfonyl chloride is the synthesis of N-
substituted sulfonamides, which are of significant interest in drug discovery.[10] The sulfonyl
chloride group readily reacts with primary or secondary amines in the presence of a base to

form a stable sulfonamide linkage.

General Workflow for Sulfonamide Synthesis
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Caption: Workflow for the synthesis of N-substituted sulfonamides.

Conclusion

3,5-Difluorobenzenesulfonyl chloride is a valuable reagent characterized by its solid
crystalline form and distinct thermal properties. The data and protocols presented in this guide
offer a technical foundation for its effective use in research and development. Its application in
the synthesis of diverse sulfonamides underscores its importance in the creation of novel
molecules with potential therapeutic value. Adherence to standardized experimental
procedures for property determination is crucial for ensuring the quality and reproducibility of
scientific outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1304692#physical-properties-of-3-5-
difluorobenzenesulfonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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